Quantum yield of Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6
Quantum yield of Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6
A Technical Guide to the Determination of the Photoluminescence Quantum Yield of the Iridium(III) Photocatalyst Ir[tBu(tBu)ppy]₂(4,4'-dCF₃bpy)PF₆
Abstract
This technical guide provides a comprehensive framework for the accurate determination of the photoluminescence quantum yield (PLQY) of the heteroleptic iridium(III) complex, Ir[bis(di-tert-butyl-phenylpyridine)]bis(4,4'-bis(trifluoromethyl)bipyridine)iridium(III) hexafluorophosphate, hereafter referred to as the Subject Complex. This document is intended for researchers, chemists, and drug development professionals who utilize this complex in applications such as photoredox catalysis and bioimaging, where precise efficiency of light emission is a critical performance parameter. We will delve into the fundamental photophysical principles governing the emission of such complexes, provide a detailed, field-proven experimental protocol for measuring the relative PLQY, discuss critical factors that influence the measurement, and offer insights into data analysis and interpretation.
Introduction: The Significance of Quantum Yield in Iridium(III) Complexes
Iridium(III) complexes, such as the Subject Complex, are at the forefront of technologies ranging from organic light-emitting diodes (OLEDs) to photoredox catalysis.[1][2][3] Their utility stems from a unique combination of properties: strong absorption of visible light, high chemical stability, and, most importantly, efficient phosphorescence from a triplet metal-to-ligand charge transfer (³MLCT) excited state.[4][5]
The photoluminescence quantum yield (PLQY or Φ), defined as the ratio of photons emitted to photons absorbed, is the primary metric for quantifying the efficiency of this light emission process.[6][7][8] A high PLQY is crucial for applications requiring bright emission, such as in OLEDs or cellular imaging probes.[9][10][11] In photoredox catalysis, while a high PLQY can be beneficial, the excited-state lifetime (τ) and its susceptibility to quenching by reaction substrates are often more critical.[12][13] Nevertheless, an accurate PLQY value provides essential information about the deactivation pathways of the excited state. A low PLQY indicates that non-radiative decay pathways are dominant, which can be an important mechanistic clue.
This guide focuses on the practical determination of the PLQY for the Subject Complex, a potent photocatalyst, using the widely adopted relative method.
Fundamental Photophysical Principles
The ability of iridium(III) complexes to phosphoresce efficiently is a direct result of the heavy atom effect. The high atomic number of iridium enhances spin-orbit coupling, which facilitates the otherwise spin-forbidden process of intersystem crossing (ISC) from the initially formed singlet excited state (S₁) to the triplet state (T₁).[4] In fact, for many iridium(III) complexes, the quantum yield of triplet state formation is near unity.[4]
Once populated, the T₁ state can decay back to the ground state (S₀) through two primary competing pathways:
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Radiative Decay (Phosphorescence): Emission of a photon. The rate constant is k_r_.
-
Non-radiative Decay: Deactivation through vibrational relaxation (heat). The rate constant is k_nr_.
The PLQY is the ratio of the rate of radiative decay to the sum of the rates of all decay pathways:
Φ = k_r / (k_r + k_nr)
The following diagram illustrates these key photophysical transitions.
Caption: Simplified Jablonski diagram for an Iridium(III) complex.
Experimental Determination of Photoluminescence Quantum Yield
The most common and accessible method for determining the PLQY of a solution-state sample is the relative method .[6][8][14] This technique involves comparing the integrated photoluminescence intensity and the absorbance of the sample of interest to those of a well-characterized standard with a known quantum yield (Φ_R_).[14]
The Governing Equation
The quantum yield of the sample (Φ_S_) is calculated using the following equation:[14]
Φ_S_ = Φ_R_ * (I_S_ / I_R_) * (A_R_ / A_S_) * (n_S_² / n_R_²)
Where:
-
S denotes the sample (Subject Complex) and R denotes the reference standard.
-
Φ is the photoluminescence quantum yield.
-
I is the integrated area of the corrected emission spectrum.
-
A is the absorbance at the excitation wavelength.
-
n is the refractive index of the solvent.
Materials and Instrumentation
-
Instrumentation:
-
Calibrated UV-Visible Spectrophotometer
-
Calibrated Spectrofluorometer equipped with a detector for the appropriate wavelength range.
-
-
Reagents & Materials:
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Subject Complex: Ir[tBu(tBu)ppy]₂(4,4'-dCF₃bpy)PF₆
-
Reference Standard: fac-Tris(2-phenylpyridine)iridium(III) [fac-Ir(ppy)₃]. It is a well-established green phosphorescent emitter with a reported quantum yield (Φ_R_) of nearly 100% in degassed toluene or dichloromethane, though values are often cited in the range of 0.97.[15] For this guide, we will use Φ_R_ = 0.97 in degassed dichloromethane.
-
Solvent: Spectroscopic grade, anhydrous dichloromethane (DCM). The same solvent must be used for both the sample and the reference to simplify the refractive index term (n_S_² / n_R_² = 1).[14]
-
High-purity nitrogen or argon gas for deoxygenation.
-
Volumetric flasks and gas-tight quartz cuvettes (1 cm path length).
-
Experimental Workflow
The following diagram outlines the complete experimental procedure for accurate PLQY determination.
Caption: Experimental workflow for relative PLQY determination.
Step-by-Step Protocol
-
Solution Preparation:
-
Prepare stock solutions of the Subject Complex and the reference standard (fac-Ir(ppy)₃) in spectroscopic grade dichloromethane.
-
From the stock solutions, prepare a series of dilute solutions for both the sample and the reference in volumetric flasks. The target absorbance at the chosen excitation wavelength should be below 0.1.[6][16]
-
Causality: Keeping the absorbance low (A < 0.1) is the most critical step to prevent the inner filter effect, where emitted light is reabsorbed by other molecules in the solution, leading to an artificially low measured intensity and an inaccurate PLQY.[16]
-
-
Deoxygenation:
-
Transfer the dilute solutions into gas-tight cuvettes.
-
Deoxygenate each solution thoroughly by performing at least three freeze-pump-thaw cycles. Alternatively, bubble with high-purity argon or nitrogen for at least 20-30 minutes.
-
Causality: The triplet excited states of iridium complexes are extremely sensitive to quenching by molecular oxygen (³O₂), which is a triplet in its ground state.[12][13][17] This quenching process provides a non-radiative decay pathway, which can drastically reduce the phosphorescence intensity and lead to a severe underestimation of the intrinsic PLQY.
-
-
Spectroscopic Measurements:
-
Choose an excitation wavelength (λ_ex_) where both the sample and the reference have significant absorbance, preferably in a region where their absorbance values are close. Based on typical photocatalyst structures, a λ_ex_ around 450 nm is a reasonable starting point.
-
Measure the UV-Vis absorption spectrum for each degassed solution. Record the absorbance value (A_S_ and A_R_) at λ_ex_.
-
Using the spectrofluorometer, measure the corrected emission spectrum for each solution, using the same λ_ex_. It is imperative that all instrument settings (e.g., excitation and emission slit widths, integration time) are identical for both the sample and reference measurements.[6]
-
Self-Validation: Measure a solvent blank under the same conditions to ensure no background fluorescence is present.
-
-
Data Analysis:
-
Integrate the entire area under the corrected emission curve for both the sample (I_S_) and the reference (I_R_).
-
Using the recorded absorbance values (A_S_, A_R_) and the integrated intensities (I_S_, I_R_), calculate the quantum yield (Φ_S_) using the governing equation.
-
Trustworthiness: To ensure the result is robust, perform this calculation for 3-4 different concentrations (all with A < 0.1). The calculated PLQY values should be consistent across the dilution series. An average value should be reported.
-
Factors Influencing Quantum Yield
The measured PLQY is not an immutable constant and can be significantly affected by the experimental environment.
| Factor | Effect on PLQY | Rationale & Explanation |
| Oxygen | Strong Decrease | As detailed previously, triplet molecular oxygen is an efficient quencher of the triplet excited state of the iridium complex, promoting non-radiative decay.[12][13][17] |
| Solvent Polarity | Variable | The nature of the excited state (³MLCT, ³LC) can be stabilized or destabilized by solvent polarity, affecting the energy gap between the excited and ground states and influencing the rate of non-radiative decay.[18] Halogenated solvents like DCM can sometimes increase quantum yields compared to non-halogenated counterparts due to specific interactions.[19] |
| Temperature | Typically Decreases | Increasing temperature enhances molecular vibrations, which provides more efficient pathways for non-radiative decay (k_nr), thus lowering the quantum yield. |
| Aggregation | Typically Decreases | At high concentrations, molecules can form aggregates. This often leads to aggregation-caused quenching (ACQ), where intermolecular interactions open up new non-radiative decay channels, reducing the overall emission efficiency. This is another reason to work in dilute solutions. |
Conclusion
The accurate determination of the photoluminescence quantum yield for Ir[tBu(tBu)ppy]₂(4,4'-dCF₃bpy)PF₆ is essential for understanding its photophysical behavior and optimizing its performance in various applications. By employing the relative method with a suitable standard like fac-Ir(ppy)₃ and meticulously controlling experimental variables—most notably ensuring dilute, oxygen-free conditions—researchers can obtain reliable and reproducible PLQY values. This guide provides the theoretical foundation and a robust, self-validating protocol to empower scientists to generate high-quality photophysical data, fostering deeper mechanistic understanding and accelerating innovation.
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